9-(Diethylamino)-3-hydroxy-5H-benzo[a]phenoxazin-5-one

Specification

• CAS No.: 93397-90-1
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 9-(diethylamino)-3-hydroxybenzo[a]phenoxazin-5-one
• Standard InChI: InChI=1S/C20H18N2O3/c1-3-22(4-2)12-5-8-16-18(9-12)25-19-11-17(24)15-10-13(23)6-7-14(15)20(19)21-16/h5-11,23H,3-4H2,1-2H3
• Standard InChI Key: YJCSMRAXCRGQSQ-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC2=C(C=C1)N=C3C4=C(C=C(C=C4)O)C(=O)C=C3O2
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)N=C3C4=C(C=C(C=C4)O)C(=O)C=C3O2

Introduction

9-(Diethylamino)-3-hydroxy-5H-benzo[a]phenoxazin-5-one is a complex organic compound with a molecular formula of C20H18N2O3 and a molecular weight of 334.38 g/mol. It is identified by the CAS number 93397-90-1 and is available in high purity, typically 95% or higher. This compound belongs to the phenoxazinone class, which is known for its diverse biological activities and applications in various fields.

Synthesis and Preparation

The synthesis of 9-(Diethylamino)-3-hydroxy-5H-benzo[a]phenoxazin-5-one typically involves multi-step reactions starting from simpler precursors. Although specific synthesis protocols for this compound are not widely detailed in the available literature, general methods for phenoxazine derivatives often involve condensation reactions and cyclization steps.

Research Findings and Future Directions

While detailed research findings specifically on 9-(Diethylamino)-3-hydroxy-5H-benzo[a]phenoxazin-5-one are scarce, the broader class of phenoxazine compounds has shown promise in various biomedical applications. Future studies could focus on exploring its biological activities, such as antimicrobial or anticancer effects, and its potential use in fluorescent probes for biological imaging.